Cas no 936760-62-2 (3-chloropyrido[2,3-b]pyrazin-6-amine)

• Product Name: 3-chloropyrido[2,3-b]pyrazin-6-amine
• CAS No: 936760-62-2
• MF: C₇H₅ClN₄
• MW: 180.594399213791
• CID: 4660261
• Update Time: 2025-05-19

3-chloropyrido[2,3-b]pyrazin-6-amine Chemical and Physical Properties

Names and Identifiers

• 3-CHLOROPYRIDO[2,3-B]PYRAZIN-6-AMINE
• 3-chloropyrido[2,3-b]pyrazin-6-amine

• Inchi： 1S/C7H5ClN4/c8-5-3-10-4-1-2-6(9)12-7(4)11-5/h1-3H,(H2,9,11,12)
• InChI Key： QLIBKHMDPSXBBA-UHFFFAOYSA-N
• SMILES： C12=NC(N)=CC=C1N=CC(Cl)=N2

Additional information on 3-chloropyrido[2,3-b]pyrazin-6-amine

Professional Introduction to 3-chloropyrido[2,3-b]pyrazin-6-amine (CAS No. 936760-62-2)

3-chloropyrido[2,3-b]pyrazin-6-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This heterocyclic amine, characterized by its unique structural framework, has garnered considerable attention due to its potential in developing novel therapeutic agents. The compound's chemical structure, featuring a chlorinated pyrido[2,3-b]pyrazine core, makes it a valuable scaffold for medicinal chemists exploring new pharmacophores.

The molecular formula of 3-chloropyrido[2,3-b]pyrazin-6-amine is C₈H₆ClN₄, reflecting its composition of carbon, hydrogen, chlorine, and nitrogen atoms. This arrangement contributes to its distinct chemical properties and reactivity patterns, which are essential for synthetic modifications and biological evaluations. The presence of a chlorine substituent at the 3-position enhances its utility as an intermediate in organic synthesis, enabling further functionalization to tailor its pharmacological profile.

In recent years, the compound has been extensively studied for its role in developing inhibitors targeting various biological pathways. One of the most compelling areas of research involves its potential as an anticancer agent. Studies have demonstrated that derivatives of 3-chloropyrido[2,3-b]pyrazin-6-amine can interact with key enzymes and proteins involved in tumor proliferation and survival. For instance, researchers have explored its ability to inhibit kinases and other enzymes that are aberrantly activated in cancer cells, providing a promising avenue for developing next-generation anticancer therapies.

Furthermore, the compound has shown promise in the treatment of inflammatory diseases. Its structural features allow it to modulate inflammatory pathways by interacting with receptors and signaling molecules that regulate immune responses. Preliminary studies indicate that certain analogs of 3-chloropyrido[2,3-b]pyrazin-6-amine can attenuate inflammation without significant side effects, making them attractive candidates for clinical development.

The synthesis of 3-chloropyrido[2,3-b]pyrazin-6-amine is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and purification methods like column chromatography are commonly utilized in its preparation.

Quality control and analytical characterization are critical aspects of working with 3-chloropyrido[2,3-b]pyrazin-6-amine. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for verifying the compound's identity and purity. These analytical techniques provide detailed insights into the molecular structure and confirm that the product adheres to regulatory standards.

The pharmacokinetic properties of 3-chloropyrido[2,3-b]pyrazin-6-amine are also subjects of intense investigation. Researchers are examining how the compound is absorbed, distributed, metabolized, and excreted by the body to understand its potential therapeutic window and safety profile. These studies are crucial for optimizing dosing regimens and minimizing adverse effects in clinical settings.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of novel derivatives based on 3-chloropyrido[2,3-b]pyrazin-6-amine. By leveraging computational modeling and high-throughput screening technologies, scientists can rapidly identify promising candidates for further optimization. This interdisciplinary approach has led to several innovative drug candidates entering preclinical testing phases.

The future prospects for 3-chloropyrido[2,3-b]pyrazin-6-amine are bright, with ongoing research uncovering new therapeutic applications. As our understanding of disease mechanisms evolves, this compound is likely to play a pivotal role in addressing unmet medical needs. Continued investment in synthetic chemistry and biological evaluation will be essential to realize its full potential in drug development.